Cas no 104777-61-9 (3alpha-Akebonoic acid)
3alpha-Akebonoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3alpha-Akebonoic acid
- 3-Epiakebonoic acid
- (4aS,6aS,6bR,8aR,10R,12aR,12bR,14bS)-10-Hydroxy-6a,6b,9,9,12a-pen tamethyl-2-methylene-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13 ,14b-octadecahydro-4a(2H)-picenecarboxylic acid
- (3alpha)-3-Hydroxy-30-noroleana-12,20(29)-dien-28-oic acid
- 3α-Hydroxy-30-noroleana-12
- [ "3α-Hydroxy-30-noroleana-12", "20(29)-dien-28-oic acid" ]
- 3alpha-Akeboic acid
- 104777-61-9
- 3
- (4aS,6aR,6aS,6bR,8aR,10R,12aR,14bS)-10-hydroxy-6a,6b,9,9,12a-pentamethyl-2-methylidene-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- AKOS032961712
- FS-10101
- HY-N1820
- CS-0017674
- 30-Noroleana-12,20(29)-dien-28-oic acid,3-hydroxy-,(3alpha)-
- A-Akebonoic acid
- DA-49562
-
- Inchi: 1S/C29H44O3/c1-18-9-14-29(24(31)32)16-15-27(5)19(20(29)17-18)7-8-22-26(4)12-11-23(30)25(2,3)21(26)10-13-28(22,27)6/h7,20-23,30H,1,8-17H2,2-6H3,(H,31,32)/t20-,21-,22+,23+,26-,27+,28+,29-/m0/s1
- InChI Key: XWVVPZWKCNXREE-WPLIZOQJSA-N
- SMILES: O[C@@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(=C)C[C@H]4C3=CC[C@@H]12
Computed Properties
- Exact Mass: 440.32900
- Monoisotopic Mass: 440.32904526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 1
- Complexity: 885
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 556.6±50.0 °C at 760 mmHg
- Flash Point: 304.5±26.6 °C
- PSA: 57.53000
- LogP: 6.76360
- Vapor Pressure: 0.0±3.4 mmHg at 25°C
3alpha-Akebonoic acid Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3alpha-Akebonoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E34150-5mg |
(4aS,6aS,6bR,8aR,10R,12aR,12bR,14bS)-10-Hydroxy-6a,6b,9,9,12a-pen tamethyl-2-methylene-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13 ,14b-octadecahydro-4a(2H)-picenecarboxylic acid |
104777-61-9 | ,HPLC≥98% | 5mg |
¥5760.0 | 2023-09-08 | |
| A2B Chem LLC | AE17428-5mg |
3alpha-Akebonoic Acid |
104777-61-9 | 98% | 5mg |
$770.00 | 2025-05-20 | |
| A2B Chem LLC | AE17428-10mg |
3alpha-Akebonoic Acid |
104777-61-9 | 98% | 10mg |
$1277.00 | 2025-05-20 | |
| A2B Chem LLC | AE17428-25mg |
3alpha-Akebonoic Acid |
104777-61-9 | 98% | 25mg |
$2660.00 | 2025-05-20 | |
| A2B Chem LLC | AE17428-50mg |
3alpha-Akebonoic Acid |
104777-61-9 | 98% | 50mg |
$4506.00 | 2025-05-20 | |
| A2B Chem LLC | AE17428-100mg |
3alpha-Akebonoic Acid |
104777-61-9 | 98% | 100mg |
$7770.00 | 2025-05-20 | |
| A2B Chem LLC | AE17428-500mg |
3alpha-Akebonoic Acid |
104777-61-9 | 98% by HPLC | 500mg |
$25006.00 | 2024-04-20 | |
| A2B Chem LLC | AE17428-1000mg |
3alpha-Akebonoic Acid |
104777-61-9 | 98% by HPLC | 1000mg |
$39993.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y3312838-5mg |
3alpha-Akeboic acid |
104777-61-9 | 95% | 5mg |
$1435 | 2025-05-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E34150-5mg |
(4aS,6aS,6bR,8aR,10R,12aR,12bR,14bS)-10-Hydroxy-6a,6b,9,9,12a-pen tamethyl-2-methylene-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13 ,14b-octadecahydro-4a(2H)-picenecarboxylic acid |
104777-61-9 | ,HPLC≥98.0% | 5mg |
¥6975.0 | 2025-05-20 |
3alpha-Akebonoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3alpha-Akebonoic acid
3alpha-Akebonoic Acid (CAS No. 104777-61-9): An Overview of Its Structure, Properties, and Applications
3alpha-Akebonoic acid (CAS No. 104777-61-9) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of 3alpha-Akebonoic acid, including its chemical structure, physical properties, biological activities, and recent research developments.
Chemical Structure and Synthesis
3alpha-Akebonoic acid is a member of the akebonoic acid family, which are known for their complex and unique chemical structures. The compound features a tricyclic skeleton with a characteristic 3α-hydroxy group, which contributes to its biological activity. The chemical formula of 3alpha-Akebonoic acid is C20H28O5, and its molecular weight is 344.44 g/mol.
The synthesis of 3alpha-Akebonoic acid has been a subject of extensive research due to its potential applications in drug development. Recent studies have explored various synthetic routes to produce this compound efficiently. One notable method involves the use of chiral catalysts to achieve high enantioselectivity, ensuring the production of the desired 3α-isomer. This approach has been reported to yield high purity and yield, making it a promising method for large-scale production.
Physical Properties
3alpha-Akebonoic acid is a white crystalline solid with a melting point of approximately 185-187°C. It is soluble in organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The compound exhibits strong UV absorption at 220 nm and has been characterized using various spectroscopic techniques, including NMR and mass spectrometry.
Biological Activities
The biological activities of 3alpha-Akebonoic acid have been extensively studied, revealing its potential as a therapeutic agent. One of the most significant findings is its anti-inflammatory properties. Research has shown that 3alpha-Akebonoic acid can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 3alpha-Akebonoic acid has also demonstrated antioxidant properties. Studies have shown that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This dual mechanism of action—anti-inflammatory and antioxidant—makes it an attractive target for drug development.
Clinical Applications and Research Developments
The potential clinical applications of 3alpha-Akebonoic acid are currently being explored in various preclinical and clinical studies. One area of focus is its use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that 3alpha-Akebonoic acid can reduce neuroinflammation and improve cognitive function in animal models.
In the field of cancer research, 3alpha-Akebonoic acid has shown promise as an anti-cancer agent. Studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a potential candidate for the development of targeted cancer therapies.
Safety and Toxicity Profile
The safety profile of 3alpha-Akebonoic acid is an important consideration for its potential therapeutic applications. Preclinical toxicity studies have shown that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety profile in humans.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 3alpha-Akebonoic acid highlights its potential as a multifunctional therapeutic agent with applications in various fields, including inflammation, neurodegeneration, and cancer. The unique structural features and biological activities of this compound make it an attractive target for drug development.
In conclusion, 3alpha-Akebonoic acid (CAS No. 104777-61-9) is a promising compound with significant potential for therapeutic applications. Continued research into its synthesis, biological activities, and clinical applications will likely lead to new insights and advancements in the field of medicinal chemistry.